Cas no 618-21-3 (4-Phosphonobenzoic acid)

4-Phosphonobenzoic acid structure
4-Phosphonobenzoic acid structure
Product Name:4-Phosphonobenzoic acid
CAS No:618-21-3
MF:C7H7O5P
MW:202.101243257523
MDL:MFCD00159431
CID:510511
PubChem ID:354334593
Update Time:2025-04-19

4-Phosphonobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Phosphonobenzoic acid
    • Benzoic acid,4-phosphono-
    • Benzoic acid,4-phosphono
    • 4-Carboxyphenylphosphonic Acid
    • (p-Carboxyphenyl)phosphonic acid
    • (p-Phosphono)benzoic acid
    • BENZOIC ACID, (p-PHOSPHONO)-
    • (4-Carboxyphenyl)phosphonic acid
    • Benzoic acid, 4-phosphono-
    • Oprea1_557816
    • NSC13565
    • Benzoic acid, 4-phosphono- (9CI)
    • STL326460
    • FCH1324667
    • N,N,N',N'-Tetramethyl-4,4'-diaminodicyclohexylmethane; 4,4'-Methylenebis[N,N-dimethyl-cyclohexylamine;
    • MFCD00159431
    • NSC 13565
    • NSC-13565
    • AKOS015962796
    • BRN 2938528
    • 618-21-3
    • DTXSID50210793
    • AT24966
    • 4-16-00-01120 (Beilstein Handbook Reference)
    • SCHEMBL563245
    • P2459
    • 4-phosphonobenzoicacid
    • CS-0313950
    • MDL： MFCD00159431
    • Inchi： 1S/C7H7O5P/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
    • InChI Key： IEQICHVXWFGDAN-UHFFFAOYSA-N
    • SMILES： P(C1C=CC(C(=O)O)=CC=1)(=O)(O)O
    • BRN： 2938528

Computed Properties

  • Exact Mass: 202.00300
  • Monoisotopic Mass: 202.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.65
  • Melting Point: 378°C(lit.)
  • Boiling Point: 489.1°C at 760 mmHg
  • Flash Point: 249.6°C
  • Refractive Index: 1.619
  • PSA: 104.64000
  • LogP: 0.18780

4-Phosphonobenzoic acid Security Information

4-Phosphonobenzoic acid Pricemore >>

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4-Phosphonobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:618-21-3)4-Phosphonobenzoic acid
Order Number:A1043494
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:15
Price ($):329.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:618-21-3)4-Phosphonobenzoic acid
A1043494
Purity:99%
Quantity:5g
Price ($):329.0
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